Identifying surface degradation, mechanical failure, and thermal instability phenomena of high energy density Ni-rich NCM cathode materials for lithium-ion batteries: a review
RSC Advances Pub Date: 2022-02-16 DOI: 10.1039/D1RA08401A
Abstract
Among the existing commercial cathodes, Ni-rich NCM are the most promising candidates for next-generation LIBs because of their high energy density, relatively good rate capability, and reasonable cycling performance. However, the surface degradation, mechanical failure and thermal instability of these materials are the major causes of cell performance decay and rapid capacity fading. This is a huge challenge to commercializing these materials widely for use in LIBs. In particular, the thermal instability of Ni-rich NCM cathode active materials is the main issue of LIBs safety hazards. Hence, this review will recapitulate the current progress in this research direction by including widely recognized research outputs and recent findings. Moreover, with an extensive collection of detailed mechanisms on atomic, molecular and micrometer scales, this review work can complement the previous failure, degradation and thermal instability studies of Ni-rich NMC. Finally, this review will summarize recent research focus and recommend future research directions for nickel-rich NCM cathodes.
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